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Compound of Interest

Compound Name: Aldosterone-13C3

Cat. No.: B12384619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling procedures,
and experimental applications of Aldosterone-13C3. The information is intended to ensure the
safe and effective use of this isotopically labeled steroid in a laboratory setting.

Safety Data and Hazard Identification

Aldosterone-13C3, as a solution in acetonitrile, presents hazards associated with both the
solvent and the compound itself. The following tables summarize the key safety information
derived from the Safety Data Sheet (SDS).

1.1. GHS Classification
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Hazard Class

Hazard Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapor.
Acute toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled.
o H312: Harmful in contact with
Acute toxicity, Dermal Category 4 ]
skin.
o H319: Causes serious eye
Eye irritation Category 2A

irritation.

1.2. Physical and Chemical Properties

Property Value
Form Liquid
Appearance No data available
Odor No data available

Melting point/freezing point

No data available

Initial boiling point and boiling range

No data available

1.3. Exposure Controls and Personal Protection
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Control Parameter

Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.
Use explosion-proof electrical/ventilating/lighting

equipment.

Eye/Face Protection

Wear safety glasses with side-shields
conforming to EN166. Use equipment for eye
protection tested and approved under
appropriate government standards such as
NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technigue (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Respiratory Protection

Where risk assessment shows air-purifying
respirators are appropriate use a full-face
respirator with multi-purpose combination (US)
or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls. If the
respirator is the sole means of protection, use a

full-face supplied air respirator.

Body Protection

Complete suit protecting against chemicals,
Flame retardant antistatic protective clothing.
The type of protective equipment must be
selected according to the concentration and
amount of the dangerous substance at the

specific workplace.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize risks associated with Aldosterone-13C3.
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2.1. Handling

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Use non-sparking tools.

Take measures to prevent the build up of electrostatic charge.

Keep away from sources of ignition - No smoking.

Do not eat, drink or smoke when using this product.

Wash skin thoroughly after handling.

Wear appropriate protective clothing, gloves, and eye/face protection.

2.2. Storage

Store in a well-ventilated place.

Keep container tightly closed.

Keep cool.

Storage class (TRGS 510): 3 - Flammable liquids.

Experimental Protocols

Isotopically labeled steroids like Aldosterone-13C3 are primarily used as internal standards in
quantitative analysis, particularly in mass spectrometry-based methods. This enhances the
sensitivity and accuracy of detecting and quantifying steroids and their metabolites in biological
samples.

3.1. General Workflow for Steroid Quantification using Isotope Dilution Mass Spectrometry

The following is a generalized workflow for the use of Aldosterone-13C3 as an internal
standard in a research setting.
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Caption: Workflow for Steroid Quantification.
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3.2. Detailed Methodology for Blubber Hormone Analysis

The following protocol is adapted from a study that quantified aldosterone in dolphin blubber
using Aldosterone-13C3 as an internal standard.

e Sample Preparation:
o An aliquot of 1200 pL of acetonitrile is added to each blubber sample.

o Samples are homogenized three times for 30 seconds at 6,500 rpm with 5-minute
intervals on ice.

o The homogenized samples are centrifuged at 4 °C for 5 minutes at 7300 rpm and stored
overnight at =20 °C.

o Extraction:
o After at least 12 hours, the supernatants are transferred to glass test tubes.

o The original homogenization tubes are rinsed twice with 800 pL of acetonitrile, vortexed,
and centrifuged, with the resulting supernatants added to the respective glass test tubes.

o To remove lipids, 2.75 mL of hexane is added to the combined supernatants. The mixture
is vortexed for 30 seconds to separate the layers.

o After waiting at least 10 minutes, the upper hexane layer is removed. This hexane rinse is
repeated until the fat layer is no longer visible.

o The samples are stored at —20 °C overnight.
o Sample Cleanup and Reconstitution:
o The samples are dried at 30 °C using a centrifugal evaporator.

o The dried samples are reconstituted in 500 pL of methanol to remove any remaining
debris.
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o The reconstituted samples are vortexed for 30 seconds, sonicated for 5 minutes at 20 °C,

and then transferred to centrifuge tubes with a membrane filter.

o The samples are centrifuged at 4 °C and 7300 rpm.

o The filtered samples are transferred to new sterile glass tubes. The original tubes are

rinsed with an additional 500 pL of methanol, vortexed, and the rinse is added to the

filtered sample.

o The samples are dried again, reconstituted in 150 pL of acetonitrile, and transferred to

autosampler vials for analysis.

Emergency and First Aid Procedures

In the event of exposure or accident, follow these procedures immediately.

4.1. First Aid Measures

Exposure Route

First Aid Instructions

If Inhaled

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.

In case of skin contact

Wash off with soap and plenty of water. Consult

a physician.

In case of eye contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

If swallowed

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

4.2. Firefighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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» Specific hazards arising from the chemical: Carbon oxides, Nitrogen oxides (NOx). Forms
explosive mixtures with air at ambient temperatures.

e Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Aldosterone Signaling Pathway

Aldosterone plays a crucial role in regulating electrolyte and water balance. Its mechanism of
action involves binding to the mineralocorticoid receptor (MR), which then translocates to the
nucleus and modulates gene expression.
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Caption: Aldosterone Signaling Pathway.
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This guide provides a comprehensive overview for the safe handling and use of Aldosterone-
13C3. Always refer to the specific Safety Data Sheet provided by the supplier for the most
current and detailed information. Adherence to good laboratory practices and institutional
safety protocols is paramount.

 To cite this document: BenchChem. [Aldosterone-13C3: A Technical Guide to Safe Handling
and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384619#aldosterone-13c3-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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